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Compound of Interest

Compound Name: Davy Reagent methyl

CAS No.: 82737-61-9

Cat. No.: B1587365 Get Quote

Reagent Identity: Methyl Davy's Reagent (2,4-bis(methylthio)-1,3,2,4-dithiadiphosphetane 2,4-

disulfide) CAS No: 82737-61-9 Primary Application: Thionation of carbonyls (amides, ketones,

esters) to thiocarbonyls.

Executive Summary & Chemical Profile
Methyl Davy's Reagent is a potent thionating agent, structurally analogous to Lawesson's

Reagent but substituted with methylthio groups. While it offers superior solubility in organic

solvents compared to Lawesson's Reagent, it presents a distinct and elevated safety risk

profile due to its degradation byproduct: Methyl Mercaptan (Methanethiol).

Unlike the aryl thiols released by Lawesson's Reagent (which are solids or high-boiling liquids),

Methyl Mercaptan is a gas at room temperature (B.P. 6°C) with a stench threshold in the parts-

per-billion range. Consequently, the handling of Methyl Davy's Reagent requires stricter

respiratory controls and specific oxidative quenching protocols to prevent laboratory

contamination and personnel exposure.
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Parameter Specification Critical Safety Note

Molecular Formula C₂H₆P₂S₆
High sulfur content (6

atoms/molecule)

Physical State Yellow crystalline powder Dust hazard; sensitizer

Reaction Byproduct Methyl Mercaptan (MeSH)
Gas (B.P. 6°C); Extremely

toxic; Odor threshold ~1 ppb

Water Reactivity
Hydrolyzes to release H₂S &

MeSH

Keep Dry: Store under

Argon/Nitrogen

Thermal Stability Decomposes >150°C
Avoid uncontrolled heating;

exothermic decomposition

Engineering Controls & PPE
Core Directive:Odor control is a proxy for exposure control. If you can smell it, the containment

has already failed.

Engineering Controls
Primary Containment: All operations (weighing, reaction, workup) must be performed inside

a certified chemical fume hood operating at a face velocity of >100 fpm.

Scrubbing (Scale-up): For reactions >5g, the fume hood exhaust alone is insufficient to

mitigate the stench. Connect the reaction vessel outlet to a bleach (sodium hypochlorite)

scrubber trap.

Glassware: Use flame-dried glassware with precision-ground joints (24/40 or similar).

Grease all joints with high-vacuum silicone grease to prevent gas leakage.

Personal Protective Equipment (PPE)
Hand Protection:

Standard: Double-gloving with Nitrile (minimum 5 mil).
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High Risk (Spills/Cleaning): Silver Shield® (EVAL) laminate gloves are required.

Methanethiol permeates standard nitrile rubber rapidly.

Respiratory: A full-face respirator with multi-gas cartridges (organic vapor + acid gas) should

be available for emergency spill cleanup, though not for routine use (rely on the hood).

Operational Protocol: Thionation Workflow
This protocol is designed to maximize yield while chemically sequestering the volatile thiol

byproducts before the reaction vessel is opened.

Step 1: Reaction Setup (Inert Atmosphere)
Oven-dry a 2-neck round bottom flask and cool under a stream of dry Nitrogen or Argon.

Charge the flask with the substrate (1.0 eq) and Methyl Davy's Reagent (0.5–0.6 eq).

Note: The reagent is a dimer; 0.5 equivalents provide 1 equivalent of the active thionating

species.

Add anhydrous solvent (Toluene, THF, or Xylene) via syringe.

Solubility Advantage: Methyl Davy's Reagent dissolves more readily in THF than

Lawesson's, allowing for lower temperature reactions (60°C vs 110°C).

Step 2: Reaction Monitoring
Heat the mixture to the required temperature (typically 60–80°C).

Visual Cue: The heterogeneous yellow suspension will often clear to a homogeneous

solution as the reagent dissociates into the active dithiophosphine ylide.

Monitor via TLC.[1] Do not remove aliquots outside the hood.

Step 3: Oxidative Quenching (CRITICAL)
The standard water/bicarb workup used for Lawesson's Reagent is dangerous here because it

releases gaseous Methyl Mercaptan. You must oxidize the thiol in situ.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cssp.chemspider.com/66
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the reaction mixture to 0°C.

Prepare a Quench Solution: 10% Sodium Hypochlorite (Bleach) mixed 1:1 with 1M NaOH.

Mechanism:[2][3] The NaOH keeps the MeSH deprotonated (MeS⁻), preventing it from

gassing out. The Hypochlorite oxidizes it to methanesulfonic acid (odorless).

Add the Quench Solution dropwise to the reaction mixture with vigorous stirring.

Observation: Expect a slight exotherm and color change (fading of the yellow sulfur color).

Stir for 30 minutes at room temperature to ensure complete destruction of organosulfur

byproducts.

Step 4: Workup & Waste
Dilute with DCM or Ethyl Acetate and separate layers.

Wash the organic layer with saturated NaHCO₃, then Brine.

Waste Disposal: All aqueous waste (containing the quenched sulfonates) and solid waste

(gloves, paper towels) must be treated as "Stench Waste" and segregated in a dedicated,

sealed container inside a fume hood.

Mechanistic Visualization
The following diagram illustrates the dissociation of the reagent and the critical interception of

the toxic byproduct.
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Caption: Mechanism of thionation showing the dissociation of the dimer and the critical

oxidative quenching path to prevent MeSH gas release.

Emergency Procedures
Spills (Solid Reagent)

Evacuate the immediate area.

Cover the spill with a mixture of sand and solid sodium carbonate.

Carefully sweep into a jar.

Treat the area with 10% Bleach solution to oxidize residues.

Exposure (Methyl Mercaptan Gas)
Inhalation: Move victim to fresh air immediately.[4][5] If breathing is difficult, administer

oxygen.[4][5] Do not use mouth-to-mouth resuscitation (risk of secondary poisoning).

Skin Contact: Wash with soap and water, then soak the area in a dilute oxidizing solution

(e.g., 1% potassium permanganate or dilute bleach) if irritation or odor persists, followed by

thorough rinsing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1587365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

